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molecular formula C19H12N2O4 B8512528 5-(6-Benzoyl-1H-benzimidazol-2-yl)furan-2-carboxylic acid CAS No. 920286-54-0

5-(6-Benzoyl-1H-benzimidazol-2-yl)furan-2-carboxylic acid

Cat. No. B8512528
CAS RN: 920286-54-0
M. Wt: 332.3 g/mol
InChI Key: LSNVMZGMAYIQCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07951956B2

Procedure details

N,N-Dimethylacetamide (5 ml) was heated to 130° C., and 3,4-diaminobenzophenone (63 mg, 0.30 mmol) and sodium hydrogensulfite (37 mg, 0.36 mmol) were added and the mixture was stirred for 5 minutes. 5-Formyl-furan-2-carboxylic acid (50 mg, 0.36 mmol) was added and stirred at 130° C. for 1.5 hours. The reaction mixture was allowed to cool to room temperature with stirring, and after addition of water to reaction mixture, precipitate was collected by filtration to afford 5-(5-benzoylbenzimidazol-2-yl)-furan-2-carboxylic acid (63 mg, 64%) as a pale yellow solid.
Name
N,N-Dimethylacetamide
Quantity
5 mL
Type
reactant
Reaction Step One
Name
3,4-diaminobenzophenone
Quantity
63 mg
Type
reactant
Reaction Step Two
Name
sodium hydrogensulfite
Quantity
37 mg
Type
reactant
Reaction Step Two
Name
5-Formyl-furan-2-carboxylic acid
Quantity
50 mg
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
5-(5-benzoylbenzimidazol-2-yl)-furan-2-carboxylic acid
Yield
64%

Identifiers

REACTION_CXSMILES
CN(C)C(=O)C.[NH2:7][C:8]1[CH:9]=[C:10]([CH:19]=[CH:20][C:21]=1[NH2:22])[C:11]([C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1)=[O:12].S([O-])(O)=O.[Na+].[CH:28]([C:30]1[O:34][C:33]([C:35]([OH:37])=[O:36])=[CH:32][CH:31]=1)=O>O>[C:11]([C:10]1[CH:19]=[CH:20][C:21]2[N:22]=[C:28]([C:30]3[O:34][C:33]([C:35]([OH:37])=[O:36])=[CH:32][CH:31]=3)[NH:7][C:8]=2[CH:9]=1)(=[O:12])[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1 |f:2.3|

Inputs

Step One
Name
N,N-Dimethylacetamide
Quantity
5 mL
Type
reactant
Smiles
CN(C(C)=O)C
Step Two
Name
3,4-diaminobenzophenone
Quantity
63 mg
Type
reactant
Smiles
NC=1C=C(C(=O)C2=CC=CC=C2)C=CC1N
Name
sodium hydrogensulfite
Quantity
37 mg
Type
reactant
Smiles
S(=O)(O)[O-].[Na+]
Step Three
Name
5-Formyl-furan-2-carboxylic acid
Quantity
50 mg
Type
reactant
Smiles
C(=O)C1=CC=C(O1)C(=O)O
Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred for 5 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirred at 130° C. for 1.5 hours
Duration
1.5 h
STIRRING
Type
STIRRING
Details
with stirring
CUSTOM
Type
CUSTOM
Details
to reaction mixture, precipitate
FILTRATION
Type
FILTRATION
Details
was collected by filtration

Outcomes

Product
Details
Reaction Time
 5 min
Name
5-(5-benzoylbenzimidazol-2-yl)-furan-2-carboxylic acid
Type
product
Smiles
C(C1=CC=CC=C1)(=O)C1=CC2=C(N=C(N2)C2=CC=C(O2)C(=O)O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 63 mg
YIELD: PERCENTYIELD 64%
YIELD: CALCULATEDPERCENTYIELD 63.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.